Cas no 634613-70-0 (Isoquinoline, 1-(2,4,6-trimethylphenyl)-)

• Product name: Isoquinoline, 1-(2,4,6-trimethylphenyl)-
• CAS No: 634613-70-0
• MF: C₁₈H₁₇N
• MW: 247.334284543991
• CID: 426310
• PubChem ID: 12064852

Isoquinoline, 1-(2,4,6-trimethylphenyl)- Chemical and Physical Properties

Names and Identifiers

• Isoquinoline, 1-(2,4,6-trimethylphenyl)-
• 1-(2,4,6-trimethylphenyl)isoquinoline
• 634613-70-0
• DTXSID80476784
• 1-Mesitylisoquinoline

• Inchi： InChI=1S/C18H17N/c1-12-10-13(2)17(14(3)11-12)18-16-7-5-4-6-15(16)8-9-19-18/h4-11H,1-3H3
• InChI Key： ISTNCAUPBGEENC-UHFFFAOYSA-N
• SMILES： CC1=CC(=C(C(=C1)C)C2=NC=CC3=CC=CC=C32)C

Computed Properties

• Exact Mass: 247.13621
• Monoisotopic Mass: 247.136099547g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 288
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 12.9Ų

Experimental Properties

• PSA: 12.89